Cas no 186517-45-3 (3-Chloro-2-fluoro-6-(trifluoromethyl)benzoyl chloride)

• Product Name: 3-Chloro-2-fluoro-6-(trifluoromethyl)benzoyl chloride
• CAS No: 186517-45-3
• MF: C₈H₂Cl₂F₄O
• MW: 261.000494480133
• MDL: MFCD01631344
• CID: 92236
• PubChem ID: 2773784
• Update Time: 2025-04-18

3-Chloro-2-fluoro-6-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-6-(trifluoromethyl)benzoyl chloride
• 3-Chloro-2-fluoro-6-(trifluoromethyl)-benzoyl chloride
• JRD-1023
• PC0153
• 3-CHLORO-2-FLUORO-6-(TRIFLUOROMETHYL)BENZOYL CHLORIDE 97%
• DTXSID00378711
• 3-chloro-2-fluoro-6-trifluoromethyl benzoyl chloride
• AKOS015955996
• Benzoyl chloride,2-chloro-3-fluoro-6-(trifluoromethyl)-
• SCHEMBL927178
• 186517-45-3
• A813052
• FT-0615334
• MFCD01631344
• JS-4170
• 261763-04-6
• 3-chloro-2-fluoro-6-(trifluoromethyl)benzoylchloride
• DB-044609
• DTXCID50329738

• MDL： MFCD01631344
• Inchi： 1S/C8H2Cl2F4O/c9-4-2-1-3(8(12,13)14)5(6(4)11)7(10)15/h1-2H
• InChI Key： QRJJXSXDJDIRPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C(=O)Cl)C=1F

Computed Properties

• Exact Mass: 259.94200
• Monoisotopic Mass: 259.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 1.576
• Boiling Point: 235.4°Cat760mmHg
• Flash Point: 96.1°C
• Refractive Index: 1.475
• PSA: 17.07000
• LogP: 3.87690
• Solubility: Unable or difficult to mix
• Sensitiveness: Moisture Sensitive

3-Chloro-2-fluoro-6-(trifluoromethyl)benzoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes